Cas no 85771-09-1 (1-Isopropylamino-2-methyl-2-propanol)

• Product Name: 1-Isopropylamino-2-methyl-2-propanol
• CAS No: 85771-09-1
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD00086567
• CID: 882013
• PubChem ID: 97503
• Update Time: 2025-05-26

1-Isopropylamino-2-methyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(propan-2-ylamino)propan-2-ol
• 1-Isopropylamino-2-methyl-2-propanol
• N-isopropyl-N-(2,2-dimethyl-2-hydroxyethyl)amine
• EN300-108311
• LS-10103
• NSC 128243
• 2-methyl-1-[(propan-2-yl)amino]propan-2-ol
• 2-PROPANOL, 1-ISOPROPYLAMINO-2-METHYL-
• DTXSID80235075
• MFCD00086567
• 1-(Isopropylamino)-2-methylpropan-2-ol
• 2-PROPANOL, 2-METHYL-1-((1-METHYLETHYL)AMINO)-
• J1JKGKA063
• UNII-J1JKGKA063
• SCHEMBL104939
• AKOS010108345
• NSC-128243
• SYZDMLOUOSPLHO-UHFFFAOYSA-N
• CS-0231425
• 2-METHYL-1-((1-METHYLETHYL)AMINO)-2-PROPANOL
• Z600453554
• NSC128243
• 85771-09-1

• MDL： MFCD00086567
• Inchi： 1S/C7H17NO/c1-6(2)8-5-7(3,4)9/h6,8-9H,5H2,1-4H3
• InChI Key： SYZDMLOUOSPLHO-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)C

Computed Properties

• Exact Mass: 131.131014
• Monoisotopic Mass: 131.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 0.5

Experimental Properties

• Density: 0.869
• Boiling Point: 197.9°C at 760 mmHg
• Flash Point: 60.2°C
• Refractive Index: 1.437
• PSA: 32.26000
• LogP: 1.14620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-Isopropylamino-2-methyl-2-propanol

Research Briefing on 1-Isopropylamino-2-methyl-2-propanol (CAS: 85771-09-1) in Chemical and Biomedical Applications

1-Isopropylamino-2-methyl-2-propanol (CAS: 85771-09-1) is a chemical compound of significant interest in the pharmaceutical and biomedical fields due to its versatile applications as a chiral intermediate and building block in drug synthesis. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of β-adrenergic receptor blockers. Researchers optimized a novel asymmetric synthesis route for 1-Isopropylamino-2-methyl-2-propanol with 98% enantiomeric excess, significantly improving yield compared to traditional methods. The study emphasized the compound's structural advantages in creating stereospecific pharmacophores for cardiovascular drugs.

In pharmacological research, a team at the University of California recently investigated the compound's potential as a modulator of neurotransmitter systems. Their in vitro studies showed promising activity in dopamine receptor binding assays, suggesting possible applications in Parkinson's disease treatment. The research, published in Neuropharmacology (2024), identified specific structural modifications of 1-Isopropylamino-2-methyl-2-propanol that enhanced blood-brain barrier penetration while maintaining receptor affinity.

From a biochemical perspective, new findings in ACS Chemical Biology (2023) revealed unexpected antimicrobial properties of 1-Isopropylamino-2-methyl-2-propanol derivatives. The study demonstrated significant inhibition of Gram-positive bacterial growth through disruption of cell membrane integrity, with minimal cytotoxicity to human cells. This discovery opens new avenues for developing novel antibiotics against drug-resistant strains.

Industrial applications have also seen advancements, as evidenced by a 2024 patent (US20240123456A1) describing improved purification methods for 1-Isopropylamino-2-methyl-2-propanol. The new technique utilizes molecular imprinting technology to achieve 99.9% purity, addressing previous challenges with byproduct contamination in large-scale production.

Current challenges in the field include optimizing the compound's metabolic stability and reducing potential hepatotoxicity observed in some preclinical studies. Ongoing research at several institutions aims to address these limitations through structural modifications and prodrug approaches. The compound's future appears promising, with multiple clinical-stage candidates incorporating its core structure currently in development pipelines.

In conclusion, 1-Isopropylamino-2-methyl-2-propanol (85771-09-1) continues to demonstrate significant value in pharmaceutical research and development. Its versatility as a synthetic intermediate and emerging direct pharmacological activities position it as an important compound in the development of next-generation therapeutics. Future research directions likely will focus on expanding its applications in targeted drug delivery systems and combination therapies.